Cas no 180194-39-2 (1H-Imidazole-1-propanoic acid, 5-methyl-, ethyl ester)

• Product Name: 1H-Imidazole-1-propanoic acid, 5-methyl-, ethyl ester
• CAS No: 180194-39-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1370841
• Update Time: 2024-08-16

1H-Imidazole-1-propanoic acid, 5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoic acid, 5-methyl-, ethyl ester

• Inchi： 1S/C9H14N2O2/c1-3-13-9(12)4-5-11-7-10-6-8(11)2/h6-7H,3-5H2,1-2H3
• InChI Key： BHWMDMBYRQQFQB-UHFFFAOYSA-N
• SMILES： C1N(CCC(OCC)=O)C(C)=CN=1

Computed Properties

• Exact Mass: 182.10562

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 333.6±25.0 °C(Predicted)
• PSA: 44.12
• pka: 7.20±0.13(Predicted)